Cas no 123982-81-0 ((S)-3-(1-Aminoethyl)phenol)

(S)-3-(1-Aminoethyl)phenol structure
(S)-3-(1-Aminoethyl)phenol structure
Product Name:(S)-3-(1-Aminoethyl)phenol
CAS No:123982-81-0
MF:C8H11NO
MW:137.179042100906
MDL:MFCD06761830
CID:135776
PubChem ID:12347985
Update Time:2024-11-02

(S)-3-(1-Aminoethyl)phenol Chemical and Physical Properties

Names and Identifiers

    • (S)-3-(1-AMINO-ETHYL)-PHENOL
    • [(S)-1-(3-Hydroxyphenyl)ethyl]amine
    • Phenol, 3-[(1S)-1-aminoethyl]-
    • S-3-Hydroxy-Alpha-methylbenzylamine
    • 3-[(1S)-1-AMINOETHYL]PHENOL
    • S-3-Hydroxy-α-methylbenzylamine
    • 3-[(s)-1-aminoethyl]phenol
    • AKOS010401601
    • EN300-89249
    • (S)-3-(1-Aminoethyl)phenol
    • CS-13975
    • A933325
    • 123982-81-0
    • N13189
    • (S)-3-(1-aminoethyl)-phenol
    • CS-B0172
    • SCHEMBL43452
    • WFRNDUQAIZJRPZ-LURJTMIESA-N
    • Phenol,3-[(1S)-1-aminoethyl]-
    • MDL: MFCD06761830
    • Inchi: 1S/C8H11NO/c1-6(9)7-3-2-4-8(10)5-7/h2-6,10H,9H2,1H3/t6-/m0/s1
    • InChI Key: WFRNDUQAIZJRPZ-LURJTMIESA-N
    • SMILES: OC1=CC=CC(=C1)[C@H](C)N

Computed Properties

  • Exact Mass: 137.08400
  • Monoisotopic Mass: 137.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.25000
  • LogP: 2.11220

(S)-3-(1-Aminoethyl)phenol Pricemore >>

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